Cas no 34545-14-7 (Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-)

Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)- structure
34545-14-7 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-
CAS No:34545-14-7
MF:C12H18O2S
MW:226.335122585297
CID:1468875
Update Time:2024-08-25

Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-
    • Inchi: 1S/C12H18O2S/c1-5-15(13,14)11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key: MGNBTPQLMXBZCG-UHFFFAOYSA-N
    • SMILES: C1(C(C)(C)C)=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 226.10284

Experimental Properties

  • Density: 1.055±0.06 g/cm3(Predicted)
  • Boiling Point: 345.6±25.0 °C(Predicted)
  • PSA: 34.14
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